Cas no 298209-98-0 (2-(tert-butoxy)carbonyl-1H,1aH,2H,3H,7bH-cyclopropacisoquinoline-1a-carboxylic acid)

• Product Name: 2-(tert-butoxy)carbonyl-1H,1aH,2H,3H,7bH-cyclopropacisoquinoline-1a-carboxylic acid
• CAS No: 298209-98-0
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 6565883
• PubChem ID: 10684841
• Update Time: 2025-07-15

2-(tert-butoxy)carbonyl-1H,1aH,2H,3H,7bH-cyclopropacisoquinoline-1a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butoxy)carbonyl-1H,1aH,2H,3H,7bH-cyclopropacisoquinoline-1a-carboxylic acid
• 298209-98-0
• EN300-1071480
• 2-[(tert-butoxy)carbonyl]-1H,1aH,2H,3H,7bH-cyclopropa[c]isoquinoline-1a-carboxylic acid

• Inchi： 1S/C16H19NO4/c1-15(2,3)21-14(20)17-9-10-6-4-5-7-11(10)12-8-16(12,17)13(18)19/h4-7,12H,8-9H2,1-3H3,(H,18,19)
• InChI Key： XGYKIROANSFAGG-UHFFFAOYSA-N
• SMILES： OC(C12CC1C1C=CC=CC=1CN2C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(tert-butoxy)carbonyl-1H,1aH,2H,3H,7bH-cyclopropacisoquinoline-1a-carboxylic acid

Comprehensive Overview of 2-(tert-butoxy)carbonyl-1H,1aH,2H,3H,7bH-cyclopropacisoquinoline-1a-carboxylic acid (CAS No. 298209-98-0)

The compound 2-(tert-butoxy)carbonyl-1H,1aH,2H,3H,7bH-cyclopropacisoquinoline-1a-carboxylic acid (CAS No. 298209-98-0) is a sophisticated organic molecule with significant potential in pharmaceutical and chemical research. Its intricate structure, featuring a cyclopropacisoquinoline core and a tert-butoxy carbonyl (Boc) protecting group, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its role in the development of novel therapeutics and its utility in peptide synthesis and drug discovery.

One of the most notable aspects of 2-(tert-butoxy)carbonyl-1H,1aH,2H,3H,7bH-cyclopropacisoquinoline-1a-carboxylic acid is its structural complexity, which combines a cyclopropane ring fused to an isoquinoline scaffold. This unique arrangement imparts distinct chemical properties, such as enhanced stability and reactivity, which are critical for applications in medicinal chemistry. The presence of the Boc group further enhances its versatility, as this moiety is widely used to protect amines during multi-step synthetic processes, a technique frequently employed in the production of biologically active compounds.

In recent years, the demand for high-purity intermediates like CAS No. 298209-98-0 has surged, driven by advancements in targeted drug delivery and personalized medicine. This compound is particularly relevant in the context of small molecule inhibitors and enzyme modulators, where its structural features can be leveraged to design molecules with precise biological activity. Additionally, its application in combinatorial chemistry libraries highlights its importance in high-throughput screening for potential drug candidates.

The synthesis of 2-(tert-butoxy)carbonyl-1H,1aH,2H,3H,7bH-cyclopropacisoquinoline-1a-carboxylic acid involves meticulous optimization to ensure high yield and purity. Modern techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve efficiency, reflecting the growing trend toward green chemistry and sustainable practices. These methods not only reduce reaction times but also minimize waste, aligning with global efforts to promote environmentally friendly manufacturing.

From a commercial perspective, CAS No. 298209-98-0 is gaining traction in the fine chemicals market, with suppliers emphasizing its role in research and development (R&D) pipelines. Its compatibility with solid-phase peptide synthesis (SPPS) and other bioconjugation techniques further broadens its appeal. As the pharmaceutical industry continues to prioritize innovative drug design, compounds like this are poised to play a pivotal role in the discovery of next-generation therapeutics.

In conclusion, 2-(tert-butoxy)carbonyl-1H,1aH,2H,3H,7bH-cyclopropacisoquinoline-1a-carboxylic acid represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from protecting group strategies to drug development, underscore its importance in contemporary scientific research. As interest in precision medicine and molecular engineering grows, this compound is likely to remain a focal point for innovation and discovery in the years to come.